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Introduction

This document provides detailed application notes and protocols for researchers, scientists,

and drug development professionals studying the function of the neuropeptide Arginine

Vasopressin (AVP) in rodents. While the term "Invopressin" was specified, the relevant and

extensively studied neuropeptide in mammals is Vasopressin (along with Oxytocin). AVP plays

a crucial role in regulating a wide array of social behaviors, anxiety responses, and learning

and memory processes. The protocols outlined below describe key behavioral assays used to

probe these functions, offering standardized methods to ensure reproducibility and validity of

findings.

The AVP system, particularly through its V1a and V1b receptors, is a significant target for

understanding the neurobiology of social cognition and for the development of novel

therapeutics for psychiatric disorders characterized by social deficits.[1][2]

Arginine Vasopressin (AVP) Signaling Pathways
AVP exerts its effects in the central nervous system primarily through two G-protein coupled

receptors (GPCRs): the V1a receptor (Avpr1a) and the V1b receptor (Avpr1b).[1] Both

receptors are coupled to Gq-type G-proteins.[1] Upon AVP binding, the Gq protein activates

Phospholipase C (PLC), which then hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2)

into two secondary messengers: inositol trisphosphate (IP3) and diacylglycerol (DAG).[3] IP3

triggers the release of intracellular calcium (Ca2+) from the endoplasmic reticulum, while DAG

activates Protein Kinase C (PKC).[3][4] This cascade of events ultimately modulates neuronal
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excitability and synaptic transmission, influencing complex behaviors. AVP V2 receptors are

primarily involved in peripheral functions and signal through Gs-proteins to increase cyclic AMP

(cAMP) levels.[3][5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b12386462#behavioral-assays-for-studying-
invopressin-function-in-rodents]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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